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Compound of Interest

Compound Name: Candicine Chloride

Cat. No.: B12376368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Candicine chloride, a quaternary ammonium salt, is a naturally occurring alkaloid found in a

variety of plant species, including cacti and barley.[1] Chemically designated as 2-(4-

hydroxyphenyl)-N,N,N-trimethylethanaminium chloride, it is the N,N,N-trimethyl derivative of the

biogenic amine tyramine.[1] This guide provides a comprehensive overview of the chemical

properties, synthesis, pharmacology, and toxicology of candicine chloride, with a focus on its

mechanism of action as a neuromuscular blocking agent. Detailed experimental protocols and

quantitative data are presented to support further research and development.

Physicochemical Properties
Candicine chloride is a colorless solid that is highly soluble in water.[1] Its chemical and

physical properties are summarized in Table 1.
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Property Value Source

IUPAC Name

2-(4-hydroxyphenyl)-N,N,N-

trimethylethan-1-aminium

chloride

Synonyms

N,N,N-Trimethyltyramine

chloride, Hordenine

methochloride

[2]

CAS Number 3761-58-8 [1]

Molecular Formula C₁₁H₁₈ClNO [3]

Molecular Weight 215.72 g/mol [3]

Melting Point 285 °C (decomposition) [1]

Solubility
Highly soluble in water;

Soluble in DMSO (50 mg/mL)
[1][2]

Synthesis and Biosynthesis
Biosynthesis
Candicine is biosynthesized in plants from the amino acid tyrosine. The biosynthetic pathway

involves the decarboxylation of tyrosine to tyramine, followed by a stepwise N-methylation

catalyzed by N-methyltransferase enzymes. Tyramine is first methylated to N-methyltyramine

(hordenine), which is then further methylated to form the quaternary ammonium cation,

candicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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